Cas no 2411218-92-1 (2-[(4-Fluorosulfonyloxybenzoyl)amino]pyridine)

• Product Name: 2-[(4-Fluorosulfonyloxybenzoyl)amino]pyridine
• CAS No: 2411218-92-1
• MF: C₁₂H₉FN₂O₄S
• MW: 296.274265050888
• CID: 6613847
• PubChem ID: 154880026
• Update Time: 2025-06-23

2-[(4-Fluorosulfonyloxybenzoyl)amino]pyridine Chemical and Physical Properties

Names and Identifiers

• EN300-7553301
• 2411218-92-1
• 2-[(4-Fluorosulfonyloxybenzoyl)amino]pyridine
• Z3919177641
• 4-[(pyridin-2-yl)carbamoyl]phenyl sulfurofluoridate

• Inchi： 1S/C12H9FN2O4S/c13-20(17,18)19-10-6-4-9(5-7-10)12(16)15-11-3-1-2-8-14-11/h1-8H,(H,14,15,16)
• InChI Key： NRSWOSZGKIWFGZ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC(C(NC2C=CC=CN=2)=O)=CC=1)F

Computed Properties

• Exact Mass: 296.02670611g/mol
• Monoisotopic Mass: 296.02670611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 93.7Ų

Additional information on 2-[(4-Fluorosulfonyloxybenzoyl)amino]pyridine

Introduction to 2-[(4-Fluorosulfonyloxybenzoyl)amino]pyridine (CAS No. 2411218-92-1)

2-[(4-Fluorosulfonyloxybenzoyl)amino]pyridine is a highly specialized chemical compound characterized by its intricate molecular structure and significant potential in pharmaceutical research. This compound, identified by the CAS number 2411218-92-1, has garnered attention in the scientific community due to its unique properties and promising applications in drug development. The presence of both fluorosulfonyloxy and amino functional groups in its molecular framework contributes to its versatility, making it a valuable candidate for various biochemical and medicinal chemistry studies.

The compound's structure consists of a pyridine core substituted with a benzoyl group that is further modified by a fluorosulfonyloxy moiety. This specific arrangement of functional groups imparts distinct chemical reactivity and binding capabilities, which are crucial for designing novel therapeutic agents. The fluorosulfonyloxy group, in particular, is known for its ability to enhance the metabolic stability and binding affinity of molecules, making it a preferred choice in the synthesis of potent pharmacological compounds.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. 2-[(4-Fluorosulfonyloxybenzoyl)amino]pyridine has emerged as a key intermediate in the synthesis of such inhibitors, particularly those aimed at modulating kinases and other enzyme targets. Its ability to interact with biological receptors and enzymes with high specificity has made it a subject of intense investigation in academic and industrial research settings.

One of the most compelling aspects of this compound is its role in the development of anticancer agents. The pyridine moiety is frequently employed in medicinal chemistry due to its ability to mimic natural substrates and interact with biological targets effectively. When combined with the fluorosulfonyloxybenzoyl group, the compound exhibits enhanced pharmacokinetic properties, which are essential for effective drug delivery and therapeutic outcomes. Several preclinical studies have demonstrated its potential in inhibiting the growth of cancer cells by interfering with critical signaling pathways involved in tumor progression.

The compound's utility extends beyond oncology; it has also shown promise in the treatment of inflammatory diseases and neurological disorders. Researchers have explored its potential as a modulator of inflammatory cytokines and as a protector against neurodegenerative damage. The precise arrangement of functional groups in 2-[(4-Fluorosulfonyloxybenzoyl)amino]pyridine allows it to interact with multiple targets simultaneously, providing a multifaceted approach to therapeutic intervention.

Advances in computational chemistry and molecular modeling have further enhanced the understanding of this compound's mechanism of action. These tools have enabled researchers to predict how 2-[(4-Fluorosulfonyloxybenzoyl)amino]pyridine interacts with biological targets at an atomic level, providing insights into its binding affinity and efficacy. Such computational studies are crucial for optimizing drug design and improving therapeutic outcomes.

The synthesis of 2-[(4-Fluorosulfonyloxybenzoyl)amino]pyridine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluorosulfonyloxy group, for instance, necessitates careful handling to ensure high yield and purity. Industrial-scale production often employs advanced catalytic systems and purification techniques to achieve the desired product quality.

In conclusion, 2-[(4-Fluorosulfonyloxybenzoyl)amino]pyridine (CAS No. 2411218-92-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for developing novel therapeutic agents across multiple disease areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the future of medicine.